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Compound of Interest

Compound Name: Basic yellow 57

Cat. No.: B008371 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Basic Yellow 57 (CI 12719) is a synthetic, cationic monoazo dye characterized by a net

positive charge.[1][2][3] Belonging to the azo dye family, its chemical structure contains an azo

group (-N=N-) which acts as a chromophore.[4] While primarily known for its use as a direct,

non-oxidative colorant in the cosmetics and textile industries, its inherent fluorescent properties

and cationic nature make it a candidate for applications in biological research, particularly in

the staining of cells and tissues for visualization under fluorescence microscopy.[5][6][7]

As a cationic dye, Basic Yellow 57 interacts with negatively charged (anionic) components

within biological specimens.[1][2] This electrostatic interaction facilitates the staining of

structures rich in nucleic acids (DNA, RNA) and certain acidic proteins, making it potentially

useful for nuclear and cytoplasmic visualization.[8][9] This guide provides an in-depth overview

of its chemical properties, a generalized protocol for its use as a biological stain, toxicological

data, and the fundamental mechanism of its action.

Core Properties and Data
The utility of Basic Yellow 57 as a biological stain is predicated on its specific physicochemical

and spectral properties.

Physicochemical Characteristics
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A summary of the key quantitative properties of Basic Yellow 57 is presented below.

Property Value Source(s)

Chemical Formula C₁₉H₂₂ClN₅O [10]

Molecular Weight 371.9 g/mol [10]

CAS Number 68391-31-1 [3][10]

Class Monoazo Dye [3][11]

Absorption Max (λmax) ~425 nm [10]

logP (Octanol/Water) 1.14 (at 25°C) [5][10]

Water Solubility 4.75 g/L (at 28°C) [5]

Appearance Yellow solid or powder [10]

Melting Point 163 - 169°C [10]

Toxicological Data
Understanding the toxicological profile is critical for safe handling and interpretation of

experimental results.
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Endpoint Result Species Source(s)

Acute Oral LD50 > 2000 mg/kg bw Rat [5][12]

Acute Dermal LD50 > 2000 mg/kg bw Rat [12]

Skin Irritation Not irritating Rabbit [12]

Eye Irritation

Mild to moderate,

transient effects; Not

classified as an irritant

Rabbit [12]

Genotoxicity (Ames

Test)
Not mutagenic N/A [12]

Genotoxicity (In Vitro)

Not mutagenic in

mouse lymphoma

cells; Not clastogenic

in chromosomal

aberration test.

Mouse, Hamster [12]

Genotoxicity (In Vivo)

Not clastogenic or

aneugenic in mouse

micronucleus test.

Mouse [12]

Mechanism of Action as a Biological Stain
The primary mechanism for Basic Yellow 57's staining capability is rooted in electrostatic

interactions. As a cationic dye, it carries a permanent positive charge.[1][13] Cellular

components such as nucleic acids (DNA and RNA) are polyanionic due to their phosphate

backbones.[9] This difference in charge leads to the binding of the positively charged dye to

these negatively charged macromolecules, allowing for their visualization.[8] This principle is

common to many basic dyes used in histology and cytology.[2]

The dye's utility is further enhanced by its fluorescent properties, which allow it to absorb light

at a specific wavelength and emit it at a longer wavelength, enabling detection with

fluorescence microscopy.[5][8]
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1. Cell Preparation
(Single-cell suspension)

2. Fixation
(e.g., 4% PFA)

Preserve structure

3. Permeabilization
(e.g., Triton X-100)

(Optional: for intracellular targets)

Allow antibody/dye entry

4. Staining
(Basic Yellow 57 solution)

For surface staining only

5. Wash Steps
(Remove unbound dye)

Reduce background

6. Mounting & Visualization
(Fluorescence Microscopy)
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3-Amino-N,N,N-trimethyl-
benzenaminium chloride

Diazonium Salt

  Diazotization
(Acidic conditions, ≤5°C)

Basic Yellow 57

Coupling Reaction
(pH 8-9)

3-Methyl-1-phenyl-1H-
pyrazol-5(4H)-one

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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